Cas no 158532-72-0 (Thymidine,2',3'-didehydro-3'-deoxy-a-hydroxy-)

Thymidine,2',3'-didehydro-3'-deoxy-a-hydroxy- structure
158532-72-0 structure
Product name:Thymidine,2',3'-didehydro-3'-deoxy-a-hydroxy-
CAS No:158532-72-0
MF:C10H12N2O5
MW:240.212682723999
CID:176738
PubChem ID:196956

Thymidine,2',3'-didehydro-3'-deoxy-a-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Thymidine,2',3'-didehydro-3'-deoxy-a-hydroxy-
    • 5-(hydroxymethyl)-1-[(2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]pyrimidine-2,4-dione
    • 2',3'-Didehydro-2',3'-dideoxy-5-hydroxymethyluridine
    • 5-(hydroxymethyl)-1-[(2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]pyrimidine-2,4(1H,3H)-dione
    • 5-Hydroxy-d4T
    • D4HMUrd
    • Thymidine, 2',3'-didehydro-3'-deoxy-alpha-hydroxy-
    • 2',3'-Didehydro-2',3'-dideoxy-5-(hydroxymethyl)uridine
    • DTXSID90166442
    • Thymidine, 2',3'-didehydro-3'-deoxy-.alpha.-hydroxy-
    • 158532-72-0
    • Inchi: InChI=1S/C10H12N2O5/c13-4-6-3-12(10(16)11-9(6)15)8-2-1-7(5-14)17-8/h1-3,7-8,13-14H,4-5H2,(H,11,15,16)/t7-,8+/m0/s1
    • InChI Key: KFMBQLBWJUMPQJ-JGVFFNPUSA-N
    • SMILES: OC[C@@H]1C=C[C@H](N2C=C(CO)C(=O)NC2=O)O1

Computed Properties

  • Exact Mass: 240.07466
  • Monoisotopic Mass: 240.07462149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.1Ų
  • XLogP3: -1.5

Experimental Properties

  • PSA: 99.1

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